Cas no 2228177-93-1 (1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228177-93-1
• MF: C₆H₈F₂O₃
• MW: 166.122729301453
• MDL: MFCD33501079
• CID: 5520775
• PubChem ID: 163323223
• Update Time: 2024-11-06

1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-hydroxy-
• 1-(Difluoromethyl)-3-hydroxycyclobutanecarboxylic acid
• 1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid
• rac-(1s,3s)-1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylicacid
• 2824986-57-2
• 1-(Difluoromethyl)-3-hydroxycyclobutanecarboxylicacid
• F84054
• 2228177-93-1
• EN300-1945674
• (1s,3s)-1-(difluoromethyl)-3-hydroxycyclobutane-1-carboxylic acid
• CS-0434639
• EN300-37475593

• MDL： MFCD33501079
• Inchi： 1S/C6H8F2O3/c7-4(8)6(5(10)11)1-3(9)2-6/h3-4,9H,1-2H2,(H,10,11)
• InChI Key： PWWKLOKCBKLNLN-UHFFFAOYSA-N
• SMILES： C1(C(F)F)(C(O)=O)CC(O)C1

Computed Properties

• Exact Mass: 166.04415044g/mol
• Monoisotopic Mass: 166.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.5Ų